Cas no 2137714-65-7 (Urea, N-[(1-aminocyclopropyl)methyl]-N'-ethyl-)
Urea, N-[(1-aminocyclopropyl)methyl]-N'-ethyl- Chemical and Physical Properties
Names and Identifiers
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- Urea, N-[(1-aminocyclopropyl)methyl]-N'-ethyl-
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- Inchi: 1S/C7H15N3O/c1-2-9-6(11)10-5-7(8)3-4-7/h2-5,8H2,1H3,(H2,9,10,11)
- InChI Key: SYPYDERDIMKHNP-UHFFFAOYSA-N
- SMILES: N(CC1(N)CC1)C(NCC)=O
Urea, N-[(1-aminocyclopropyl)methyl]-N'-ethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-764703-0.05g |
1-[(1-aminocyclopropyl)methyl]-3-ethylurea |
2137714-65-7 | 95% | 0.05g |
$707.0 | 2024-05-22 | |
| Enamine | EN300-764703-0.1g |
1-[(1-aminocyclopropyl)methyl]-3-ethylurea |
2137714-65-7 | 95% | 0.1g |
$741.0 | 2024-05-22 | |
| Enamine | EN300-764703-0.25g |
1-[(1-aminocyclopropyl)methyl]-3-ethylurea |
2137714-65-7 | 95% | 0.25g |
$774.0 | 2024-05-22 | |
| Enamine | EN300-764703-0.5g |
1-[(1-aminocyclopropyl)methyl]-3-ethylurea |
2137714-65-7 | 95% | 0.5g |
$809.0 | 2024-05-22 | |
| Enamine | EN300-764703-1.0g |
1-[(1-aminocyclopropyl)methyl]-3-ethylurea |
2137714-65-7 | 95% | 1.0g |
$842.0 | 2024-05-22 | |
| Enamine | EN300-764703-2.5g |
1-[(1-aminocyclopropyl)methyl]-3-ethylurea |
2137714-65-7 | 95% | 2.5g |
$1650.0 | 2024-05-22 | |
| Enamine | EN300-764703-5.0g |
1-[(1-aminocyclopropyl)methyl]-3-ethylurea |
2137714-65-7 | 95% | 5.0g |
$2443.0 | 2024-05-22 | |
| Enamine | EN300-764703-10.0g |
1-[(1-aminocyclopropyl)methyl]-3-ethylurea |
2137714-65-7 | 95% | 10.0g |
$3622.0 | 2024-05-22 |
Urea, N-[(1-aminocyclopropyl)methyl]-N'-ethyl- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on Urea, N-[(1-aminocyclopropyl)methyl]-N'-ethyl-
Comprehensive Overview of Urea, N-[(1-aminocyclopropyl)methyl]-N'-ethyl- (CAS No. 2137714-65-7)
Urea, N-[(1-aminocyclopropyl)methyl]-N'-ethyl- (CAS No. 2137714-65-7) is a specialized urea derivative that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, characterized by its unique cyclopropylmethyl and ethyl substituents, exhibits intriguing chemical properties that make it a valuable intermediate in the development of novel bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and medicinal chemistry.
The structural features of Urea, N-[(1-aminocyclopropyl)methyl]-N'-ethyl- (CAS No. 2137714-65-7) contribute to its versatility in chemical reactions. The presence of both amino and urea functional groups allows for diverse molecular modifications, enabling the synthesis of compounds with tailored properties. This has led to its use in the design of small-molecule inhibitors and therapeutic agents, aligning with current trends in precision medicine and targeted therapy.
In recent years, the demand for high-purity chemical intermediates like Urea, N-[(1-aminocyclopropyl)methyl]-N'-ethyl- (CAS No. 2137714-65-7) has surged, driven by advancements in biotechnology and pharmaceutical manufacturing. Its role in peptide mimetics and enzyme modulation has been particularly noteworthy, as these areas are central to addressing chronic diseases and age-related conditions. The compound's compatibility with green chemistry principles also makes it a candidate for sustainable industrial applications.
From a synthetic chemistry perspective, Urea, N-[(1-aminocyclopropyl)methyl]-N'-ethyl- (CAS No. 2137714-65-7) offers a robust platform for structure-activity relationship (SAR) studies. Its cycloalkyl moiety provides steric constraints that can influence molecular recognition and binding affinity, making it a valuable tool for optimizing drug candidates. This aligns with the growing focus on computational chemistry and AI-driven drug design, where precise molecular descriptors are critical.
The safety and regulatory compliance of Urea, N-[(1-aminocyclopropyl)methyl]-N'-ethyl- (CAS No. 2137714-65-7) have also been thoroughly evaluated, ensuring its suitability for laboratory use and scale-up production. As the chemical industry shifts toward safer alternatives, this compound stands out for its balanced reactivity and stability, meeting the needs of both academic researchers and industrial chemists.
Looking ahead, the potential of Urea, N-[(1-aminocyclopropyl)methyl]-N'-ethyl- (CAS No. 2137714-65-7) in emerging therapeutic areas such as neurodegenerative diseases and metabolic disorders is under active investigation. Its integration into high-throughput screening platforms and combinatorial chemistry workflows further underscores its relevance in modern drug development pipelines. With ongoing innovations in chemical biology, this compound is poised to play a pivotal role in shaping the future of healthcare solutions.
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